Cas no 6737-16-2 (2-Oxetanone, 4-(chloromethyl)-)
6737-16-2 structure
Product Name:2-Oxetanone, 4-(chloromethyl)-
CAS No:6737-16-2
MF:C4H5ClO2
MW:120.53430056572
CID:394932
PubChem ID:11251997
Update Time:2025-04-19
2-Oxetanone, 4-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone, 4-(chloromethyl)-
- 4-(chloromethyl)oxetan-2-one
- SCHEMBL371927
- 6737-16-2
- DTXSID70460056
- AKOS006386115
-
- Inchi: 1S/C4H5ClO2/c5-2-3-1-4(6)7-3/h3H,1-2H2
- InChI Key: JQYKEHCFSSGQTL-UHFFFAOYSA-N
- SMILES: ClCC1CC(=O)O1
Computed Properties
- Exact Mass: 119.9978071g/mol
- Monoisotopic Mass: 119.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 26.3Ų
2-Oxetanone, 4-(chloromethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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